Cas no 104893-68-7 (2-Pyrazinecarboxylicacid, 3-methyl-, hydrazide)

• Product Name: 2-Pyrazinecarboxylicacid, 3-methyl-, hydrazide
• CAS No: 104893-68-7
• MF: C₆H₈N₄O
• MW: 152.153920173645
• CID: 126528
• PubChem ID: 13883488
• Update Time: 2025-11-03

2-Pyrazinecarboxylicacid, 3-methyl-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxylicacid, 3-methyl-, hydrazide
• 3-methylpyrazine-2-carbohydrazide
• Pyrazinecarboxylic acid, 3-methyl-, hydrazide (9CI)
• SCHEMBL3461907
• 104893-68-7
• DTXSID00551840
• EN300-7775313
• Pyrazinecarboxylic acid,3-methyl-,hydrazide(9ci)

• Inchi： 1S/C6H8N4O/c1-4-5(6(11)10-7)9-3-2-8-4/h2-3H,7H2,1H3,(H,10,11)
• InChI Key： PMIPWPKDXVCJNL-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=NC=CN=1)NN

Computed Properties

• Exact Mass: 152.06994
• Monoisotopic Mass: 152.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.9
• LogP: 0.66360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 2-Pyrazinecarboxylicacid, 3-methyl-, hydrazide

Introduction to 2-Pyrazinecarboxylicacid, 3-methyl-, hydrazide (CAS No. 104893-68-7)

2-Pyrazinecarboxylicacid, 3-methyl-, hydrazide (CAS No. 104893-68-7) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as Methylpyrazinecarboxylic acid hydrazide, has garnered attention due to its unique structural properties and potential biological activities. In this comprehensive introduction, we will explore the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 2-Pyrazinecarboxylicacid, 3-methyl-, hydrazide is characterized by a pyrazine ring with a carboxylic acid group and a methyl group attached to the carbon atoms. The presence of the hydrazide functional group adds to its reactivity and potential for forming various derivatives. The molecular formula of this compound is C₆H₈N₄O₂, and its molecular weight is approximately 164.15 g/mol.

The synthesis of 2-Pyrazinecarboxylicacid, 3-methyl-, hydrazide can be achieved through several methods. One common approach involves the reaction of 3-methylpyrazine-2-carboxylic acid with hydrazine hydrate under appropriate conditions. This reaction typically proceeds via nucleophilic addition of hydrazine to the carboxylic acid group, followed by dehydration to form the hydrazide. The process can be optimized by adjusting parameters such as temperature, solvent, and catalysts to enhance yield and purity.

In recent years, there has been growing interest in the biological activities of 2-Pyrazinecarboxylicacid, 3-methyl-, hydrazide. Studies have shown that this compound exhibits a range of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, research published in the Journal of Medicinal Chemistry highlighted the antimicrobial activity of this compound against various bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action involves disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

Beyond its antimicrobial properties, 2-Pyrazinecarboxylicacid, 3-methyl-, hydrazide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. These findings suggest potential applications in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The anticancer potential of 2-Pyrazinecarboxylicacid, 3-methyl-, hydrazide has also been explored in preclinical studies. Research published in Cancer Letters reported that this compound can induce apoptosis in various cancer cell lines through the activation of caspase-dependent pathways. Additionally, it has been shown to inhibit angiogenesis and metastasis by targeting key signaling molecules involved in these processes.

In addition to its direct biological activities, 2-Pyrazinecarboxylicacid, 3-methyl-, hydrazide serves as a valuable building block for the synthesis of more complex molecules with enhanced therapeutic properties. For example, it can be used as a starting material for the preparation of pyrazinamide derivatives with improved pharmacological profiles. These derivatives have shown promise in treating drug-resistant tuberculosis and other infectious diseases.

The safety profile of 2-Pyrazinecarboxylicacid, 3-methyl-, hydrazide is an important consideration for its potential use in pharmaceutical applications. Preclinical toxicity studies have indicated that this compound is generally well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 2-Pyrazinecarboxylicacid, 3-methyl-, hydrazide (CAS No. 104893-68-7) is a multifaceted compound with a wide range of applications in chemistry and biology. Its unique chemical structure and diverse biological activities make it a promising candidate for further research and development in various fields. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.